Cas no 72227-00-0 (Docosane, 3-methyl-)
Docosane, 3-methyl- structure
Product name:Docosane, 3-methyl-
Docosane, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Docosane, 3-methyl-
- 3-methyldocosane
- 72227-00-0
- Docosane, 3-methyl
- KYNAMBZEFDQTOF-UHFFFAOYSA-N
- DTXSID00335809
-
- Inchi： InChI=1S/C23H48/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23(3)5-2/h23H,4-22H2,1-3H3
- InChI Key： KYNAMBZEFDQTOF-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCCCCCCCC(C)CC
Computed Properties
- Exact Mass: 324.37584
- Monoisotopic Mass: 324.375601531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 23
- Rotatable Bond Count: 19
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Docosane, 3-methyl- Related Literature
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Xiaoxiao Liu,Shaoguang Wu,Youjia Wang,Yanmei Li,Ruidong Wang,Tianzhi Yu,Wenming Su,Yuling Zhao,Di Zhang New J. Chem., 2021,45, 19154-19163
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Vladimir F. Kuznetsov,Alan J. Lough,Dmitry G. Gusev Chem. Commun., 2002, 2432-2433
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Rania S. Seoudi,Annette Dowd,Brian J. Smith,Adam Mechler Phys. Chem. Chem. Phys., 2016,18, 11467-11473
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Yue Jin,Liang Song,Dali Wang,Feng Qiu,Deyue Yan,Bangshang Zhu Soft Matter, 2012,8, 10017-10025
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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